Cas no 174158-66-8 ((5S)-3-[(2R,11R)-2,11-dihydroxy-11-{(2R,2'R,5'R)-5'-[(1S)-1-hydroxytridecyl]octahydro-2,2'-bifuran-5-yl}undecyl]-5-methylfuran-2(5H)-one)

• Product Name: (5S)-3-[(2R,11R)-2,11-dihydroxy-11-{(2R,2'R,5'R)-5'-[(1S)-1-hydroxytridecyl]octahydro-2,2'-bifuran-5-yl}undecyl]-5-methylfuran-2(5H)-one
• CAS No: 174158-66-8
• MF: C₃₇H₆₆O₇
• MW: 622.915752887726
• CID: 1367551
• PubChem ID: 21848333
• Update Time: 2025-04-20

(5S)-3-[(2R,11R)-2,11-dihydroxy-11-{(2R,2'R,5'R)-5'-[(1S)-1-hydroxytridecyl]octahydro-2,2'-bifuran-5-yl}undecyl]-5-methylfuran-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• (5S)-3-[(2R,11R)-2,11-dihydroxy-11-{(2R,2'R,5'R)-5'-[(1S)-1-hydroxytridecyl]octahydro-2,2'-bifuran-5-yl}undecyl]-5-methylfuran-2(5H)-one
• (2S)-4-[(2R,11R)-2,11-dihydroxy-11-[(5R)-5-[(2R,5R)-5-[(1S)-1-hydroxytridecyl]oxolan-2-yl]oxolan-2-yl]undecyl]-2-methyl-2H-furan-5-one
• Glaucanisin
• SCHEMBL2702528
• CHEBI:190795
• 174158-66-8
• Squamotacin
• (2S)-4-[(2R,11R)-2,11-dihydroxy-11-[(5R)-5-[(2R,5R)-5-[(1S)-1-hydroxytridecyl]oxolan-2-yl]oxolan-2-yl]undecyl]-2-methyl-2H-uran-5-one
• DTXSID00938475
• 3-{2,11-Dihydroxy-11-[5'-(1-hydroxytridecyl)[2,2'-bioxolan]-5-yl]undecyl}-5-methylfuran-2(5H)-one

• Inchi： 1S/C37H66O7/c1-3-4-5-6-7-8-9-10-14-17-20-31(39)33-22-24-35(43-33)36-25-23-34(44-36)32(40)21-18-15-12-11-13-16-19-30(38)27-29-26-28(2)42-37(29)41/h26,28,30-36,38-40H,3-25,27H2,1-2H3
• InChI Key： GXZZLWVQYXFTJE-UHFFFAOYSA-N
• SMILES： O1C(C(CCCCCCCCC(CC2C(=O)OC(C)C=2)O)O)CCC1C1CCC(C(CCCCCCCCCCCC)O)O1

Computed Properties

• Exact Mass: 622.48108
• Monoisotopic Mass: 622.48085444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 25
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins